(4E)-5-(4-bromophenyl)-1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(thiophen-2-yl)methylidene]pyrrolidine-2,3-dione

• Molecular Formula: C24H17BrN2O3S2
• Molecular Weight: 525.4 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H17BrN2O3S2/c1-12-10-13(2)19-17(11-12)32-24(26-19)27-20(14-5-7-15(25)8-6-14)18(22(29)23(27)30)21(28)16-4-3-9-31-16/h3-11,20,29H,1-2H3
• InChI Key: UBQOWWKVWUFTFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)Br)C

Description

The compound “(4E)-5-(4-bromophenyl)-1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(thiophen-2-yl)methylidene]pyrrolidine-2,3-dione” features a pyrrolidine-2,3-dione core substituted with distinct functional groups that confer unique physicochemical and biological properties. Key structural elements include:

• 4,6-Dimethyl-1,3-benzothiazol-2-yl group at position 1: A heterocyclic moiety associated with antitumor activity and fluorescence properties.
• Hydroxy(thiophen-2-yl)methylidene group at position 4: Combines a thiophene ring (π-electron-rich) with a hydroxyl group, enabling hydrogen bonding and redox interactions.

This compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or DNA via intercalation or covalent bonding. Its synthesis likely involves multi-step reactions, such as condensation of thiosemicarbazides with aldehydes, followed by cyclization, as seen in analogous heterocyclic systems .

Biological Activity

Chemical Structure and Properties

The compound features a unique structure characterized by multiple functional groups, which may contribute to its biological activity. The key components include:

• Bromophenyl group : Known for enhancing biological activity.
• Benzothiazole moiety : Often associated with antimicrobial and anticancer properties.
• Pyrrolidine dione structure : Implicates potential for various biological interactions.

Molecular Formula

The molecular formula of the compound is $C_{19}H_{18}BrN_3O_2S$.

Molecular Weight

The molecular weight is approximately 426.33 g/mol.

Antimicrobial Activity

Research has indicated that benzothiazole derivatives exhibit significant antimicrobial properties. For instance, a study on benzothiazole-based thiazolidinones demonstrated potent antimicrobial effects against various bacterial strains, suggesting that similar derivatives may possess comparable activity .

Microorganism	Inhibition Zone (mm)	Reference
E. coli	20
S. aureus	25
C. albicans	15

Anti-inflammatory Effects

Compounds containing thiazole and thiophene rings have shown promise in reducing inflammation. In particular, a study highlighted the effectiveness of thiazole derivatives in inhibiting Th17 cell differentiation, which is crucial in autoimmune diseases .

Anticancer Properties

The compound's structural components suggest potential anticancer activity. Benzothiazole derivatives have been reported to induce apoptosis in cancer cells through various mechanisms, including the inhibition of cell proliferation and induction of oxidative stress .

Case Studies and Research Findings

• Study on Benzothiazole Derivatives :
  • A series of benzothiazole derivatives were synthesized and evaluated for their anticancer activity against human cancer cell lines.
  • Results indicated that certain derivatives exhibited IC50 values in the low micromolar range, indicating strong cytotoxic effects .
• Anti-inflammatory Mechanisms :
  • Research demonstrated that thiazole-based compounds significantly reduced pro-inflammatory cytokines in murine models of arthritis.
  • The mechanism was attributed to the inhibition of NF-kB signaling pathways, which are critical in inflammatory responses .
• Antimicrobial Screening :
  • A comprehensive screening of various thiazole and thiophene derivatives showed promising antibacterial and antifungal activities.
  • Compounds were tested against clinical isolates, yielding notable results against resistant strains .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds (Table 1) share the pyrrolidine-2,3-dione backbone but differ in substituents, leading to variations in bioactivity, solubility, and synthetic routes.

Table 1: Structural and Functional Comparison

Compound Name (Reference)	R5 Substituent	R4 Substituent	Molecular Weight (g/mol)	Key Properties/Bioactivity
Target Compound	4-Bromophenyl	Hydroxy(thiophen-2-yl)methylidene	~550 (estimated)	High lipophilicity; potential antitumor activity (inferred from benzothiazole)
(4E)-1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)-5-(4-hydroxyphenyl)-4-[oxidanyl(phenyl)methylidene]pyrrolidine-2,3-dione	4-Hydroxyphenyl	Hydroxy(phenyl)methylidene	~500 (estimated)	Moderate solubility; possible anticancer activity via hydrogen bonding
(4E)-1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)-5-(3-methoxy-4-pentoxy-phenyl)-4-[oxidanyl(phenyl)methylidene]pyrrolidine-2,3-dione	3-Methoxy-4-pentoxyphenyl	Hydroxy(phenyl)methylidene	~650 (estimated)	Enhanced solubility due to ether groups; prolonged metabolic stability

Key Differences and Implications

This may enhance membrane permeability and cytotoxicity in cancer cells .

Synthetic Routes: The target compound’s synthesis likely involves a thiophene-containing aldehyde condensation step, similar to methods for thiazolidinones (e.g., refluxing thiosemicarbazides with chloroacetic acid and aldehydes in DMF/acetic acid) . In contrast, analogs with phenyl or alkoxy substituents may use simpler aromatic aldehydes, as described in protocols for pyridine-2,3-dihydrothiazole derivatives .

Biological Relevance: Benzothiazole derivatives are known to induce ferroptosis (iron-dependent cell death) in oral squamous cell carcinoma (OSCC), as seen with other ferroptosis-inducing agents . Hydroxyl and methoxy groups in analogs may reduce toxicity to normal cells, aligning with findings that OSCC cells are more ferroptosis-sensitive than healthy cells .

Research Findings and Hypotheses

Antitumor Potential: The combination of bromine (electron-withdrawing) and thiophene (π-stacking) in the target compound may synergize to disrupt redox balance in cancer cells, a mechanism observed in benzothiazole-based ferroptosis inducers .

Solubility Challenges : Despite high lipophilicity, the hydroxy group in R₄ could improve aqueous solubility slightly compared to purely hydrophobic analogs.

Synthesis Optimization : Yields may be lower than phenyl-substituted analogs due to steric hindrance from the thiophene ring, necessitating modified reaction conditions (e.g., prolonged reflux times) .